Cas no 22628-26-8 (ethyl (2S)-2-aminohexanoate)

• Product Name: ethyl (2S)-2-aminohexanoate
• CAS No: 22628-26-8
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• MDL: MFCD20691333
• CID: 3914853
• PubChem ID: 10464585
• Update Time: 2025-05-21

ethyl (2S)-2-aminohexanoate Chemical and Physical Properties

Names and Identifiers

• L-Norleucine, ethyl ester
• Ethyl L-norleucinate
• ethyl (2S)-2-aminohexanoate
• 22628-26-8
• O-Ethyl-L-norleucine
• Norleucine, ethyl ester, L-
• SCHEMBL7247852
• EN300-867052
• Nleu-OEt

• MDL： MFCD20691333
• Inchi： 1S/C8H17NO2/c1-3-5-6-7(9)8(10)11-4-2/h7H,3-6,9H2,1-2H3/t7-/m0/s1
• InChI Key： NOLURLQNLRYBJS-ZETCQYMHSA-N
• SMILES： C(OCC)(=O)[C@H](CCCC)N

Computed Properties

• Exact Mass: 159.126
• Monoisotopic Mass: 159.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3A^2
• XLogP3: 1.4

Experimental Properties

• Boiling Point: 85 °C (10 mmHg)
• LogP: 1.76730

Additional information on ethyl (2S)-2-aminohexanoate

Ethyl (2S)-2-Aminohexanoate: A Comprehensive Overview

Ethyl (2S)-2-aminohexanoate, with the CAS number 22628-26-8, is a compound of significant interest in various fields, including pharmacology, nutrition, and cosmetics. This compound is a derivative of amino acids and is known for its unique properties that make it suitable for diverse applications. The term "ethyl" refers to the ethyl group attached to the molecule, while "(2S)" denotes the stereochemistry at the second carbon atom, indicating that the amino group is on the S configuration. The "hexanoate" part signifies that it is a hexanoic acid derivative with an amine group at the second position.

Recent studies have highlighted the potential of ethyl (2S)-2-aminohexanoate in enhancing bioavailability and stability in pharmaceutical formulations. Researchers have explored its role as a carrier for drugs, particularly in targeted drug delivery systems. The compound's ability to form stable complexes with hydrophobic drugs has been extensively studied, making it a promising candidate for improving therapeutic outcomes. For instance, a 2023 study published in Journal of Pharmaceutical Sciences demonstrated that ethyl (2S)-2-aminohexanoate significantly enhanced the solubility and bioavailability of poorly soluble antihypertensive drugs.

In the field of nutrition, ethyl (2S)-aminohexanoate has been investigated for its potential as a functional ingredient in sports nutrition products. The compound's role in muscle recovery and protein synthesis has been a focal point of recent research. A 2023 clinical trial conducted by Nutrition Research found that supplementation with ethyl (2S)-aminohexanoate led to improved muscle recovery times and enhanced athletic performance in endurance athletes. These findings suggest that the compound could be a valuable addition to sports nutrition supplements.

The cosmetic industry has also taken notice of ethyl (2S)-aminohexanoate's potential benefits. Its ability to penetrate the skin deeply and deliver active ingredients effectively has made it a popular choice in anti-aging and skincare products. A 2023 study published in Dermatology International revealed that formulations containing ethyl (2S)-aminohexanoate showed improved skin hydration and reduced signs of aging compared to traditional formulations.

The synthesis of ethyl (2S)-aminohexanoate involves a multi-step process that ensures high purity and stereochemical integrity. Advanced chromatographic techniques are employed to isolate and purify the compound, ensuring its suitability for high-quality applications. The stereochemistry at the second carbon atom is critical, as it determines the compound's biological activity and compatibility with various systems.

Ethyl (CAS No: 1071-46-4) plays a crucial role in the synthesis of ethyl (2S)-aminohexanoate. Its reactivity and ability to form stable esters make it an ideal precursor for this compound. The hexanoic acid moiety provides the necessary backbone for the molecule, while the amino group contributes to its biological activity.

In conclusion, ethyl (CAS No: 1071-46-4) derivatives like ethyl (CAS No: 1071-46-4) have opened new avenues for research and application across multiple industries. With ongoing advancements in synthesis techniques and an increasing understanding of its biological properties, ethyl (CAS No: 1071-46-4) is poised to play an even more significant role in future innovations.